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For researchers, scientists, and drug development professionals, the selection of the

appropriate nonlinear optical crystal is a critical factor in the design and success of systems for

ultraviolet (UV) and deep-ultraviolet (DUV) light generation. Borate crystals have emerged as a

premier class of materials for these applications, owing to their unique combination of a wide

transparency range in the UV, high nonlinear optical coefficients, and impressive laser-induced

damage thresholds. This guide provides a comprehensive comparison of key borate crystals,

including β-Barium Borate (BBO), Lithium Triborate (LBO), and Cesium Lithium Borate

(CLBO), with additional mentions of other relevant borate crystals. The information is supported

by experimental data to facilitate an informed selection process for specific research and

development needs.

Performance Comparison of Key Borate Crystals
The selection of a borate crystal for a specific UV generation application depends on a trade-off

between several key performance parameters. The following tables summarize the critical

optical and nonlinear optical properties of BBO, LBO, and CLBO.

Table 1: General and Optical Properties
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Property BBO (β-BaB₂O₄) LBO (LiB₃O₅) CLBO (CsLiB₆O₁₀)

Crystal Symmetry Trigonal, 3m Orthorhombic, mm2 Tetragonal, 42m

Transparency Range 190 - 3500 nm[1][2] 160 - 2600 nm[3][4] 180 - 2750 nm

UV Cutoff Wavelength ~190 nm[2][5] ~160 nm[4] ~180 nm[6]

Mohs Hardness 4[1] 6[3] ~5

Hygroscopic

Susceptibility

Low/Slightly

Hygroscopic[1][7]

Low/Non-

hygroscopic[3]
Highly Hygroscopic

Table 2: Nonlinear Optical Properties for UV Generation

Property BBO (β-BaB₂O₄) LBO (LiB₃O₅) CLBO (CsLiB₆O₁₀)

Effective Nonlinear

Coefficient (d_eff)

~2.0 pm/V (for SHG of

1064 nm)[8]

~0.85 pm/V (for SHG

of 1064 nm)

~0.95 pm/V (for SHG

of 1064 nm)

Phase-Matching

Range (SHG)

409.6 - 3500 nm

(Type I)[2]

551 - 2600 nm (Type

I)[3]

266 nm (4HG of 1064

nm)

Walk-off Angle (at

1064 nm SHG)
~55.9 mrad (Type I)[9] Small[4] ~1.8°

Angular Acceptance
~1.2 mrad·cm (Type I,

1064 nm SHG)[9]
Wide[8][10] Large

Temperature

Bandwidth

~70 K·cm (Type I,

1064 nm SHG)[9]
4 °C·cm[10] Large

Table 3: Laser-Induced Damage Threshold (LIDT)
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Crystal LIDT (GW/cm²) Laser Parameters

BBO 10 1064 nm, 100 ps[1][11]

>1.2 532 nm, 8 ns[12]

LBO 18.9 1064 nm, 1.3 ns[3]

25 1064 nm, 0.1 ns[13]

CLBO >20 266 nm, ns pulses

Experimental Protocols
Measurement of Second Harmonic Generation (SHG)
Efficiency
The efficiency of a nonlinear crystal in generating UV light is a critical parameter. The following

protocol outlines a common method for measuring the SHG efficiency.

Objective: To determine the conversion efficiency of a fundamental laser beam into its second

harmonic.

Materials and Equipment:

Pulsed laser source with a known wavelength (e.g., Nd:YAG at 1064 nm).

The borate crystal to be tested, mounted on a rotational stage.

Focusing and collimating lenses.

A power meter capable of measuring the power of both the fundamental and the second

harmonic beams.

Dichroic mirrors to separate the fundamental and second harmonic beams.

Neutral density filters.

Procedure:
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Setup the optical path: Align the laser beam to pass through the focusing lens, the borate

crystal, and then the collimating lens.

Crystal Orientation: The crystal should be oriented at the correct phase-matching angle for

the desired nonlinear process (Type I or Type II). This is achieved by rotating the crystal until

the maximum second harmonic signal is observed.

Power Measurement (Fundamental): Place the power meter after the crystal and measure

the power of the fundamental beam without phase matching.

Power Measurement (Second Harmonic): Insert the dichroic mirror to separate the

fundamental and the second harmonic beams. Measure the power of the second harmonic

beam using the power meter.

Calculate Efficiency: The SHG efficiency (η) is calculated using the formula: η = (P₂ω / Pω) x

100% where P₂ω is the power of the second harmonic beam and Pω is the power of the

fundamental beam.

Data Analysis: Repeat the measurement at different input powers to study the efficiency as a

function of input power density.

Measurement of Laser-Induced Damage Threshold
(LIDT)
The LIDT determines the maximum laser intensity a crystal can withstand without damage. The

"1-on-1" or "S-on-1" test is a standard method for its determination.

Objective: To determine the fluence at which laser-induced damage occurs in the borate

crystal.

Materials and Equipment:

High-power pulsed laser with adjustable fluence.

The borate crystal to be tested.

Focusing optics to achieve the desired spot size on the crystal surface.
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A beam profiler to characterize the spatial profile of the laser beam.

A high-resolution microscope for observing the crystal surface for damage.

Energy meter.

Procedure:

Sample Preparation: Ensure the crystal surface is clean and free of any contaminants.

Laser Characterization: Characterize the laser beam's spatial and temporal profile and

energy per pulse.

Irradiation: Irradiate a fresh site on the crystal surface with a single laser pulse (1-on-1) or a

predetermined number of pulses (S-on-1) at a specific fluence.

Damage Inspection: Inspect the irradiated site with the microscope for any signs of damage

(e.g., pitting, discoloration, cracking).

Fluence Variation: If no damage is observed, move to a new site and increase the laser

fluence. If damage is observed, move to a new site and decrease the fluence.

Threshold Determination: The LIDT is defined as the highest fluence at which no damage is

observed for a statistically significant number of sites. The results are often presented as a

probability of damage versus laser fluence.

Visualizing Key Concepts and Workflows
To further aid in the understanding of UV generation with borate crystals, the following

diagrams, generated using the DOT language, illustrate key processes and decision-making

workflows.
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Input Frequency Conversion

Output & Analysis
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Caption: Experimental workflow for UV generation using a borate crystal.
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Application Requirement

High Power (>10 W)?

Deep UV (<200 nm)?

No

LBO
(High Damage Threshold,

Low Walk-off)

Yes

High Beam Quality?
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KBBF Family
(Deep UV Generation,
Growth Challenges)

Yes

Cost Sensitive?

No Yes

BBO
(High d_eff,

Broad Phase-Matching)

Yes

CLBO
(Good for 4th & 5th Harmonics,

Hygroscopic)

No
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Caption: Decision tree for selecting a borate crystal for UV generation.
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Interacting Waves

Phase-Matching Condition

ω₁ (Fundamental) Δk = k₃ - k₂ - k₁ = 0
(Conservation of Momentum)

Nonlinear Crystal
(Birefringent)

 k₁ 

ω₂ (Fundamental)

 k₂ 

ω₃ = ω₁ + ω₂ (Harmonic)

n(ω₃) = n(ω₁) + n(ω₂) (simplified for collinear SHG)
Achieved by using birefringence

 k₃ 

Click to download full resolution via product page

Caption: The principle of phase matching in a nonlinear crystal.

Conclusion
The choice of a borate crystal for UV generation is a multifaceted decision that requires careful

consideration of the specific application's requirements. BBO offers a high nonlinear coefficient

and broad phase-matching range, making it a versatile choice for a variety of applications.

LBO, with its exceptionally high laser-induced damage threshold and low walk-off, is ideal for

high-power applications where beam quality is paramount.[4][8] CLBO is particularly well-suited

for the generation of fourth and fifth harmonics of Nd:YAG lasers, although its hygroscopic

nature requires careful handling. For deep-UV generation below 200 nm, crystals from the

KBBF family are promising, though they present significant crystal growth challenges.[5] This

guide provides the foundational data and experimental context to assist researchers in

navigating these choices and advancing their work in UV and DUV laser applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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